Cas no 131933-21-6 (Adenosine, 2-(1-methylpropoxy)-)

Adenosine, 2-(1-methylpropoxy)- structure
131933-21-6 structure
Product Name:Adenosine, 2-(1-methylpropoxy)-
CAS No:131933-21-6
MF:C14H21N5O5
MW:339.347042798996
CID:1229468
Update Time:2024-08-05

Adenosine, 2-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-(1-methylpropoxy)-
    • Adenosine, 2-(1-methylpropoxy)- (9CI)
    • Inchi: 1S/C14H21N5O5/c1-3-6(2)23-14-17-11(15)8-12(18-14)19(5-16-8)13-10(22)9(21)7(4-20)24-13/h5-7,9-10,13,20-22H,3-4H2,1-2H3,(H2,15,17,18)/t6?,7-,9-,10-,13-/m1/s1
    • InChI Key: INXBQWZVAUQQQE-ZRURSIFKSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(OC(C)CC)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 339.15443

Experimental Properties

  • Density: 1.72±0.1 g/cm3(Predicted)
  • Melting Point: 141 °C
  • Boiling Point: 668.9±65.0 °C(Predicted)
  • PSA: 148.77
  • pka: 13.07±0.70(Predicted)
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